Cas no 80586-53-4 (Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate)
80586-53-4 structure
Product Name:Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate
CAS No:80586-53-4
MF:C6H8N2O3
MW:156.139321327209
CID:5063575
Update Time:2023-08-24
Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate
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- Inchi: 1S/C6H8N2O3/c1-4-5(8-11-7-4)3-6(9)10-2/h3H2,1-2H3
- InChI Key: OYAWLPFPDGBWJX-UHFFFAOYSA-N
- SMILES: O1N=C(C)C(CC(=O)OC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- XLogP3: 0
- Topological Polar Surface Area: 65.2
Methyl 4-Methyl-1,2,5-oxadiazole-3-acetate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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